2-Chloro-N-(4-chlorobenzyl)-N-cyclopropylacetamide
Description
2-Chloro-N-(4-chlorobenzyl)-N-cyclopropylacetamide, also known as CCBC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. CCBC is a cyclopropylamide derivative that has been synthesized using a simple and efficient method.
Scientific Research Applications
Bioactive Conformation Investigation
The compound's cyclopropylic strain has been utilized to investigate the bioactive conformation of histamine H3 receptor antagonists. This research aimed to understand the binding orientations of these compounds to their respective receptors, which is crucial for their pharmacological efficacy (Watanabe et al., 2010).
Therapeutic Potential
The compound's derivative has demonstrated significant antiviral and antiapoptotic effects in vitro, making it a promising therapeutic agent for treating Japanese encephalitis. This finding is particularly noteworthy given the urgent need for effective treatments against this disease (Ghosh et al., 2008).
Anticancer Properties
Derivatives of the compound have been synthesized and evaluated for their anticancer activity against various cancer cell lines, including leukemia, melanoma, and breast cancer. The results indicate potential applications in cancer therapy, especially for melanoma and breast cancer treatments (Ostapiuk et al., 2015).
Pharmaceutical Synthesis
The compound has been used in the synthesis of pharmaceuticals, particularly demonstrated in the Ugi four-component condensation process. This process is critical for creating a range of pharmaceutical compounds, indicating the compound's versatility in drug synthesis (Marcaccini & Torroba, 2007).
Antifungal Activity
New derivatives of the compound have been synthesized and shown to be active against Candida albicans, a common and troublesome fungal pathogen. This suggests potential applications in developing antifungal agents (Maruoka et al., 2008).
Pharmaceutical Interactions
The compound and its derivatives have been involved in molecular docking studies to understand interactions with enzymes such as COX-1 and COX-2. These studies are crucial for developing new drugs with specific targets and minimal side effects (Kumar et al., 2019).
properties
IUPAC Name |
2-chloro-N-[(4-chlorophenyl)methyl]-N-cyclopropylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13Cl2NO/c13-7-12(16)15(11-5-6-11)8-9-1-3-10(14)4-2-9/h1-4,11H,5-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFJJDEBADLRQBL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N(CC2=CC=C(C=C2)Cl)C(=O)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13Cl2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-N-(4-chlorobenzyl)-N-cyclopropylacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(tert-butyl)-8b-hydroxy-4-oxo-4,8b-dihydroindeno[1,2-c]pyrazole-1(3aH)-carboxamide](/img/structure/B2489394.png)
![4-benzyl-N-cyclopentyl-2-(2-fluorobenzyl)-1,5-dioxo-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide](/img/structure/B2489397.png)
![(3-(4-fluorophenoxy)phenyl)((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone](/img/structure/B2489399.png)
![2-[[4-(4-Fluorophenyl)piperazin-1-yl]methyl]-5-phenacyloxypyran-4-one](/img/structure/B2489408.png)
![4-benzoyl-N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)benzamide hydrochloride](/img/structure/B2489409.png)
![N-[6-amino-2-[[2-(4-methyl-1-piperidinyl)-2-oxoethyl]thio]-4-oxo-1H-pyrimidin-5-yl]benzamide](/img/structure/B2489412.png)
![Ethyl 3-(4-chlorophenyl)-5-(3,3-dimethylbutanamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate](/img/structure/B2489414.png)
